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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Sumitone Fast Red B, also known by its Colour Index name Pigment Red 214, is a synthetic
organic pigment belonging to the disazo condensation class of colorants. The name "Sumitone"
strongly suggests its origin or significant commercial ties to Sumitomo Chemical, a prominent
Japanese chemical company with a long history in the dyestuff industry.[1][2][3] This technical
guide provides a comprehensive overview of the discovery, history, chemical properties,
synthesis, and potential applications of Sumitone Fast Red B, with a focus on information
relevant to researchers and professionals in drug development and life sciences. While specific
details on the initial discovery and a named inventor at Sumitomo are not readily available in
public records, the historical context of Sumitomo's involvement in the dye industry provides a
backdrop for its development.

Historical Context: Sumitomo Chemical and the
Dyestuff Industry

Sumitomo Chemical's journey into the world of dyestuffs began with its merger with Japan
Dyestuff Manufacturing Company in 1944.[1][2][3] This strategic move allowed Sumitomo to
enter the fine chemicals sector, which included the production of dyes and pigments.[1][2][3]
The organic synthesis technologies honed in the dyestuff business became a foundational pillar
for the company's expansion into other specialty chemical sectors, including pharmaceuticals
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and agricultural chemicals.[4] Although Sumitomo Chemical has since exited the dyestuff
business as of March 2023 to focus on other areas of competitive advantage, its legacy in
producing a wide range of colorants, including the "Sumitone" line of dyes, is well-documented.

[4][5]

Chemical and Physical Properties

Sumitone Fast Red B is chemically identified as N-[2,5-dichloro-4-[[4-[(2,5-
dichlorophenyl)diazenyl]-3-hydroxynaphthalene-2-carbonyllamino]phenyl]-4-[(2,5-
dichlorophenyl)diazenyl]-3-hydroxynaphthalene-2-carboxamide. It is registered under CAS
number 40618-31-3. The key chemical and physical properties of this pigment are summarized
in the table below.

Property Value

Chemical Formula Ca0H22CleNeOa4
Molecular Weight 863.36 g/mol
CAS Number 40618-31-3
Colour Index Name Pigment Red 214
Appearance Red powder
Solubility Insoluble in water

Synthesis of Sumitone Fast Red B (Pigment Red
214)

The synthesis of Sumitone Fast Red B is a multi-step process characteristic of the production
of disazo condensation pigments. The general synthetic principle involves a diazotization-
coupling reaction to form a monoazo intermediate, followed by a condensation reaction to yield
the final pigment.[6][7]

Experimental Protocol: Synthesis of a Disazo
Condensation Pigment
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The following is a representative experimental protocol for the synthesis of a disazo
condensation pigment like Pigment Red 214, based on established chemical principles.

Materials:

2,5-Dichloroaniline

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e 2-Hydroxy-3-naphthoic acid

e Thionyl chloride (SOCI2) or similar chlorinating agent
e 2,5-Dichloro-1,4-phenylenediamine

e Organic solvent (e.g., o-dichlorobenzene, nitrobenzene)
e Sodium hydroxide (NaOH)

e Ice

Procedure:

» Diazotization of 2,5-Dichloroaniline:

o Dissolve 2,5-dichloroaniline in dilute hydrochloric acid and cool the solution to 0-5 °C in an
ice bath.

o Slowly add an aqueous solution of sodium nitrite while maintaining the low temperature to
form the diazonium salt solution.

e Coupling Reaction:

o In a separate vessel, dissolve 2-hydroxy-3-naphthoic acid in an aqueous sodium
hydroxide solution.
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o Slowly add the previously prepared diazonium salt solution to the alkaline solution of 2-
hydroxy-3-naphthoic acid, maintaining a low temperature and stirring vigorously. A
monoazo dye will precipitate.

o Filter, wash, and dry the resulting monoazo dye intermediate.

e Formation of the Acid Chloride:
o Suspend the dried monoazo dye in an inert organic solvent.

o Add a chlorinating agent such as thionyl chloride and heat the mixture to convert the
carboxylic acid group of the naphthoic acid moiety into an acid chloride.

e Condensation Reaction:

o In a separate reaction vessel, dissolve 2,5-dichloro-1,4-phenylenediamine in a suitable
high-boiling organic solvent.

o Slowly add the acid chloride intermediate from the previous step to the diamine solution.

o Heat the reaction mixture to facilitate the condensation reaction, forming the final disazo
condensation pigment.

e Work-up and Purification:
o Cool the reaction mixture and filter the crude pigment.

o Wash the pigment with appropriate solvents to remove unreacted starting materials and
byproducts.

o Dry the purified Pigment Red 214,

Applications

Sumitone Fast Red B is primarily used as a high-performance pigment in the plastics and
coatings industries due to its excellent color strength, lightfastness, and resistance to heat and
chemicals.
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Industrial Applications:

» Plastics: It is widely used for coloring a variety of plastics, including PVC, polyolefins, and
engineering plastics.

o Coatings: Its stability makes it suitable for automotive and industrial paints.

e Inks: Itis also used in high-quality printing inks.

Biological and Research Applications:

While primarily an industrial pigment, "Sumitone Fast Red B" is also marketed as a
multifunctional dye for biological experiments.[8] Its purported applications in this area include:

Observing and analyzing cell structures

e Tracking biomolecules

o Evaluating cell functions

 Distinguishing cell types

» Detecting biomolecules

¢ Studying tissue pathology

Monitoring microorganisms

However, specific, detailed experimental protocols for the use of Sumitone Fast Red B
(Pigment Red 214) in biological staining are not readily available in the public scientific
literature. Azo dyes, in general, are used in histology and histopathology, but protocols are
highly specific to the dye and the target tissue or molecule.[9] Researchers interested in using
this pigment for biological applications would need to develop and validate their own protocols.

Visualizations
Logical Relationship of Sumitomo's Dyestuff Business
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Caption: Sumitomo Chemical's entry into the dyestuff business and its subsequent impact.

Experimental Workflow for Synthesis
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Caption: A simplified workflow for the synthesis of Sumitone Fast Red B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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